Cas no 946271-88-1 (4-chloro-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylbenzamide)

• Product Name: 4-chloro-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylbenzamide
• CAS No: 946271-88-1
• MF: C₁₇H₁₉ClN₂OS
• MW: 334.863561868668
• CID: 6447814
• Update Time: 2025-09-27

4-chloro-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylbenzamide
• 4-chloro-N-(2-pyrrolidin-1-yl-2-thiophen-3-ylethyl)benzamide

• Inchi： 1S/C17H19ClN2OS/c18-15-5-3-13(4-6-15)17(21)19-11-16(14-7-10-22-12-14)20-8-1-2-9-20/h3-7,10,12,16H,1-2,8-9,11H2,(H,19,21)
• InChI Key： MFHIUNQZAKNBKX-UHFFFAOYSA-N
• SMILES： C(NCC(N1CCCC1)C1C=CSC=1)(=O)C1=CC=C(Cl)C=C1

Additional information on 4-chloro-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylbenzamide

Comprehensive Overview of 4-chloro-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylbenzamide (CAS No. 946271-88-1)

4-chloro-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylbenzamide (CAS No. 946271-88-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure, combines a benzamide core with pyrrolidine and thiophene moieties, making it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in modulating biological pathways, given its structural similarity to known pharmacophores.

The molecular formula of 4-chloro-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylbenzamide is C17H19ClN2OS, with a molecular weight of approximately 334.86 g/mol. Its structure features a chlorobenzamide group linked to a pyrrolidine-thiophene hybrid side chain, which contributes to its distinct chemical properties. The presence of the thiophene ring, a sulfur-containing heterocycle, enhances the compound's ability to interact with biological targets, while the pyrrolidine moiety adds rigidity and potential for hydrogen bonding.

One of the key areas of interest for 4-chloro-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylbenzamide is its potential role in central nervous system (CNS) research. Compounds with similar structures have been explored for their effects on neurotransmitter systems, particularly those involving dopamine and serotonin receptors. The thiophene and pyrrolidine components are often found in molecules that exhibit affinity for these receptors, suggesting possible applications in neurological and psychiatric conditions.

In addition to its neurological applications, 4-chloro-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylbenzamide has been studied for its potential in cancer research. The benzamide scaffold is a common feature in many anticancer agents, and modifications to this core, such as the addition of the thiophene-pyrrolidine side chain, can alter its bioavailability and target specificity. Early-stage studies have investigated its effects on cell proliferation and apoptosis, though further research is needed to fully elucidate its mechanisms.

The synthesis of 4-chloro-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylbenzamide typically involves multi-step organic reactions, including amide bond formation and heterocyclic coupling. The chlorobenzoyl chloride intermediate is often reacted with a pyrrolidine-thiophene derivative under controlled conditions to yield the final product. Purification methods such as column chromatography or recrystallization are employed to ensure high purity, which is critical for research applications.

From a commercial perspective, 4-chloro-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylbenzamide is primarily available through specialized chemical suppliers catering to pharmaceutical and academic research. Its niche application means that it is often produced in small quantities, with pricing reflecting its specialized nature. Researchers seeking this compound should verify its availability and purity specifications, as these factors can significantly impact experimental outcomes.

Given the growing interest in heterocyclic compounds and their therapeutic potential, 4-chloro-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylbenzamide represents a compelling area of study. Its combination of thiophene, pyrrolidine, and benzamide functionalities offers a versatile platform for further chemical modifications and biological evaluations. As research into targeted therapies advances, compounds like this are likely to play an increasingly important role in drug development pipelines.

For those working in medicinal chemistry or pharmacology, understanding the properties and potential applications of 4-chloro-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylbenzamide is essential. Its structural features align with current trends in drug design, particularly in the development of small-molecule modulators for complex biological systems. Future studies may explore its pharmacokinetics, toxicity profiles, and efficacy in preclinical models, paving the way for potential therapeutic applications.

In summary, 4-chloro-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylbenzamide (CAS No. 946271-88-1) is a promising compound with diverse research applications. Its unique chemical structure and potential biological activities make it a valuable tool for scientists exploring new avenues in CNS research, cancer therapy, and beyond. As the demand for innovative chemical entities grows, this compound is poised to remain a focal point in cutting-edge scientific investigations.